Cas no 2172253-77-7 (10-(5-methoxypyridin-3-yl)-2,6-dioxa-9-azaspiro4.5decane)

• Product Name: 10-(5-methoxypyridin-3-yl)-2,6-dioxa-9-azaspiro4.5decane
• CAS No: 2172253-77-7
• MF: C₁₃H₁₈N₂O₃
• MW: 250.293623447418
• CID: 5891312
• PubChem ID: 165868379
• Update Time: 2025-05-23

10-(5-methoxypyridin-3-yl)-2,6-dioxa-9-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 10-(5-methoxypyridin-3-yl)-2,6-dioxa-9-azaspiro4.5decane
• EN300-1641646
• 2172253-77-7
• 10-(5-methoxypyridin-3-yl)-2,6-dioxa-9-azaspiro[4.5]decane

• Inchi： 1S/C13H18N2O3/c1-16-11-6-10(7-14-8-11)12-13(2-4-17-9-13)18-5-3-15-12/h6-8,12,15H,2-5,9H2,1H3
• InChI Key： AGISPGDDPWQIGD-UHFFFAOYSA-N
• SMILES： O1CCNC(C2C=NC=C(C=2)OC)C21COCC2

Computed Properties

• Exact Mass: 250.13174244g/mol
• Monoisotopic Mass: 250.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 52.6Ų

Additional information on 10-(5-methoxypyridin-3-yl)-2,6-dioxa-9-azaspiro4.5decane

10-(5-Methoxypyridin-3-yl)-2,6-Dioxa-9-Azaspiro[4.5]Decane (CAS No. 2172253-77-7)

10-(5-Methoxypyridin-3-yl)-2,6-dioxa-9-azaspiro[4.5]decane, also known by its CAS registry number 2172253-77-7, is a complex organic compound with a unique spirocyclic structure. This compound belongs to the class of spiro compounds, which are characterized by two rings joined by a single atom. The molecule combines a pyridine ring with an azaspiro structure, making it a versatile compound with potential applications in various fields such as pharmaceuticals, agrochemicals, and materials science.

The structure of 10-(5-methoxypyridin-3-yl)-2,6-dioxa-9-azaspiro[4.5]decane consists of a pyridine ring substituted with a methoxy group at the 5-position and an azaspiro[4.5]decane moiety. The spirocyclic system introduces rigidity and unique electronic properties to the molecule, which can be advantageous in drug design and other chemical applications. Recent studies have highlighted the potential of such spirocyclic compounds in modulating biological targets, such as G-protein coupled receptors (GPCRs) and kinases.

Research into the synthesis of CAS No. 2172253-77-7 has focused on developing efficient and scalable methods to produce this compound. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which allow for precise control over the substitution patterns on the pyridine ring and the spirocyclic system. These methods have been optimized to achieve high yields and excellent stereochemical outcomes, making them suitable for large-scale production.

In terms of biological activity, 10-(5-methoxypyridin-3-yl)-2,6-dioxa-9-azaspiro[4.5]decane has shown promise as a lead compound in drug discovery programs targeting various diseases. For instance, recent studies have demonstrated its ability to inhibit certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its unique structure has been explored for its ability to act as a ligand in metalloenzyme inhibition and catalysis.

The chemical stability of CAS No. 2172253-77-7 under various conditions has also been investigated extensively. Research indicates that the compound exhibits good stability under physiological conditions, which is a critical factor for its potential use in pharmaceutical applications. Furthermore, its solubility properties have been optimized through structural modifications, enhancing its bioavailability and suitability for drug delivery systems.

In conclusion, 10-(5-methoxypyridin-3-yl)-2,6-dioxa